Cas no 348618-45-1 (Benzenepropanenitrile, 2-bromo-5-methoxy-4-(phenylmethoxy)-)
348618-45-1 structure
Product Name:Benzenepropanenitrile, 2-bromo-5-methoxy-4-(phenylmethoxy)-
CAS No:348618-45-1
MF:C17H16BrNO2
MW:346.218443870544
CID:1466735
Update Time:2024-08-25
Benzenepropanenitrile, 2-bromo-5-methoxy-4-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile, 2-bromo-5-methoxy-4-(phenylmethoxy)-
-
- Inchi: 1S/C17H16BrNO2/c1-20-16-10-14(8-5-9-19)15(18)11-17(16)21-12-13-6-3-2-4-7-13/h2-4,6-7,10-11H,5,8,12H2,1H3
- InChI Key: XKWUOPFKNAQALG-UHFFFAOYSA-N
- SMILES: C1(CCC#N)=CC(OC)=C(OCC2=CC=CC=C2)C=C1Br
Computed Properties
- Exact Mass: 345.03648
Experimental Properties
- Density: 1.346±0.06 g/cm3(Predicted)
- Melting Point: 52-53 °C
- Boiling Point: 480.7±40.0 °C(Predicted)
- PSA: 42.25
Benzenepropanenitrile, 2-bromo-5-methoxy-4-(phenylmethoxy)- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
348618-45-1 (Benzenepropanenitrile, 2-bromo-5-methoxy-4-(phenylmethoxy)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk